BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethyl
Ethoxyacetate (CAS 817-95-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl ethoxyacetate (CAS 817-95-
8), a versatile ester with significant applications across various scientific and industrial sectors.
This document details its chemical and physical properties, provides an experimental protocol
for its synthesis, outlines methods for its characterization, and discusses its primary
applications and safety considerations.

Chemical and Physical Properties

Ethyl ethoxyacetate, also known as ethyl 2-ethoxyacetate, is a clear, colorless liquid with a
characteristic mild, fruity odor.[1] It is an ester that is utilized in numerous applications due to its
favorable solvent properties, moderate evaporation rate, and low volatility.[1][2]

Table 1: Physical and Chemical Properties of Ethyl Ethoxyacetate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1329361?utm_src=pdf-interest
https://www.benchchem.com/product/b1329361?utm_src=pdf-body
https://www.benchchem.com/product/b1329361?utm_src=pdf-body
https://glenjackson.faculty.wvu.edu/files/d/8f60d866-fcc1-4f48-8138-243bcbc7db7d/gas-chroma.pdf
https://glenjackson.faculty.wvu.edu/files/d/8f60d866-fcc1-4f48-8138-243bcbc7db7d/gas-chroma.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/product/b1329361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference(s)

CAS Number 817-95-8 [2]

Molecular Formula C6H1203 [2]

Molecular Weight 132.16 g/mol [2]

Appearance Clear, colorless liquid [2]

Boiling Point 156 °C

Density 0.975 g/mL at 25 °C

Refractive Index n20/D 1.402

Flash Point 50 °C (closed cup)

Water Solubility Insoluble [2]

Stability Stable under normal 2]
temperatures and pressures

Table 2: Chemical Identifiers for Ethyl Ethoxyacetate

Identifier Type Identifier Reference(s)

IUPAC Name ethyl 2-ethoxyacetate [3]
Acetic acid, ethoxy-, ethyl

Synonyms ester; Diethyl glycolate; [2][4]
Ethoxyacetic acid ethyl ester

EC Number 212-447-0 [3]

PubChem CID 69955 [3]

InChi Key CKSRFHWWBKRUKA- 3]

UHFFFAOYSA-N

Canonical SMILES

CCOCC(=0)OCC

[3]

Synthesis of Ethyl Ethoxyacetate
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Ethyl ethoxyacetate is commonly synthesized via the Fischer esterification of ethoxyacetic
acid with ethanol in the presence of an acid catalyst. The following is a detailed experimental
protocol adapted from established organic synthesis procedures.

Experimental Protocol: Fischer Esterification of Ethoxyacetic Acid

Materials:

Ethoxyacetic acid (1.2 moles)

Absolute ethanol (3.9 moles)

Dry hydrogen chloride gas

Saturated sodium carbonate solution

Anhydrous sodium sulfate

Ether

Equipment:

e 750 mL Erlenmeyer flask
e Gas dispersion tube

e Separatory funnel

« Distillation apparatus

* Ice bath

Procedure:

e In a 750 mL Erlenmeyer flask, combine ethoxyacetic acid (1.2 moles) and absolute ethanol
(3.9 moles).

o Place the flask in an ice bath to cool the mixture.
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» Bubble dry hydrogen chloride gas through the solution using a gas dispersion tube until the
mixture is saturated.

e Remove the flask from the ice bath and allow it to stand at room temperature for 24 hours to
ensure the reaction goes to completion.

o After 24 hours, cool the reaction mixture in an ice bath and cautiously add a saturated
solution of sodium carbonate with stirring until the solution is alkaline to litmus paper. This
step neutralizes the excess acid catalyst.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

« Filter to remove the drying agent and remove the ether by distillation.

« Distill the crude product under atmospheric pressure, collecting the fraction boiling at 156 °C.
Expected Yield: 69-72%

Workflow for the Synthesis and Purification of Ethyl Ethoxyacetate

Click to download full resolution via product page

Caption: A schematic overview of the synthesis and purification process for ethyl
ethoxyacetate.

Analytical Characterization
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The purity and identity of the synthesized ethyl ethoxyacetate can be confirmed using various

analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocol: GC-MS Analysis of Ethyl Ethoxyacetate

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS).

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Sample Preparation:

o Dilute a small aliquot of the purified ethyl ethoxyacetate in a volatile organic solvent such

as ethyl acetate or dichloromethane to a concentration of approximately 10-100 pg/mL.[5]

o Transfer the diluted sample to a GC vial.

GC-MS Parameters:

Parameter

Value

Injector Temperature

250 °C

Injection Mode

Split (e.g., 50:1 ratio)

Injection Volume

1puL

Carrier Gas

Helium at a constant flow rate of 1 mL/min

Oven Program

Initial temperature of 50 °C, hold for 2 minutes,
then ramp at 10 °C/min to 200 °C, and hold for 5

minutes.

MS Transfer Line Temp.

280 °C

lon Source Temperature

230 °C

lonization Mode

Electron Impact (El) at 70 eV

Mass Range

m/z 30-200
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Data Analysis: The resulting total ion chromatogram (TIC) should show a single major peak
corresponding to ethyl ethoxyacetate. The mass spectrum of this peak can be compared with
reference spectra from databases such as NIST or Wiley for confirmation of its identity.

NMR Spectroscopy: *H and 3C NMR spectroscopy are powerful tools for the structural
elucidation of ethyl ethoxyacetate.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the two ethyl groups
and the methylene group of the ethoxyacetyl moiety. The chemical shifts, splitting patterns,
and integration values will be consistent with the structure.

e 13C NMR: The carbon NMR spectrum will display distinct peaks for each of the unique
carbon atoms in the molecule.

Applications
Ethyl ethoxyacetate's properties make it a valuable compound in several fields:

e Solvent: It is widely used as a solvent in the formulation of paints, coatings, adhesives, and
inks due to its excellent ability to dissolve a wide range of resins and polymers.[2]

o Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds, including pharmaceuticals and agrochemicals.[1]

» Flavoring and Fragrance: Its mild, fruity aroma leads to its use as a flavoring agent in the
food industry and in the formulation of perfumes.[1][2]

e Pharmaceutical Formulations: It can be utilized in drug formulations for its solvent properties.

Logical Relationships in Applications
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Ethyl Ethoxyacetate
(CAS 817-95-8)

Key Properties:
- Good Solvency
- Moderate Evaporation Rate
- Mild, Fruity Odor

'

[Chemical Intermediate Flavor & Fragrance

[ Paints & Coatings [ Adhesives & Inks ] [ Pharmaceuticals ) Agrochemicals

Solvent Applications

Click to download full resolution via product page
Caption: Interrelation of ethyl ethoxyacetate's properties and its primary applications.

Safety and Handling

Ethyl ethoxyacetate is a flammable liquid and vapor.[3] It should be handled with appropriate
safety precautions in a well-ventilated area, away from sources of ignition.[5]

Table 3: GHS Hazard Information for Ethyl Ethoxyacetate
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Precautionary
Hazard Class Hazard Statement Reference(s)
Statements

P210, P233, P240,
P241, P242, P243,

Flammable liquids H226: Flammable P280, 3]
(Category 3) liquid and vapor P303+P361+P353,
P370+P378,

P403+P235, P501

Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.
» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: Not required under normal conditions with adequate ventilation. In
case of insufficient ventilation, wear a suitable respirator.

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Flush eyes with water as a precaution.

If inhaled: Move person into fresh air.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.
In all cases of exposure, it is advisable to consult a physician.

This technical guide is intended for informational purposes for a professional audience and
should not be considered a substitute for a comprehensive safety data sheet (SDS) and a
thorough risk assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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